N-[3-[[4-Fluoro-3-(prop-2-enoylamino)phenyl]carbamoyl]phenyl]furan-2-carboxamide

• IUPAC Name: N-[3-[[4-fluoro-3-(prop-2-enoylamino)phenyl]carbamoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H16FN3O4/c1-2-19(26)25-17-12-15(8-9-16(17)22)23-20(27)13-5-3-6-14(11-13)24-21(28)18-7-4-10-29-18/h2-12H,1H2,(H,23,27)(H,24,28)(H,25,26)
• InChI Key: WBROWLMTCVRHPO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3)F
• Molecular Formula: C21H16FN3O4
• Molecular Weight: 393.4 g/mol

Description

The compound “N-[3-[[4-Fluoro-3-(prop-2-enoylamino)phenyl]carbamoyl]phenyl]furan-2-carboxamide” is a complex organic molecule. It contains several functional groups, including a furan ring, a carbamoyl group, and a fluorophenyl group. These functional groups suggest that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), attached to a phenyl group (a six-membered carbon ring) via a carbamoyl group (a carbon atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom). Another phenyl ring is attached to the nitrogen atom of the carbamoyl group, and this ring has a fluorine atom and a prop-2-enoylamino group attached to it.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the carbamoyl group, the fluorine atom, and the furan ring. The carbamoyl group could potentially undergo reactions with nucleophiles, the fluorine atom could be replaced by other groups in nucleophilic aromatic substitution reactions, and the furan ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the polar carbamoyl group, the electronegative fluorine atom, and the aromatic furan and phenyl rings.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be explored for use in fields such as medicinal chemistry, materials science, or chemical synthesis.